Cas no 51038-79-0 (1H-Pyrazole-3,4,5-d3)

• Product Name: 1H-Pyrazole-3,4,5-d3
• CAS No: 51038-79-0
• MF: C₃H₄N₂
• MW: 71.0957450866699
• CID: 1058787
• PubChem ID: 90699184
• Update Time: 2025-08-05

1H-Pyrazole-3,4,5-d3 Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3,4,5-d3
• pyrazole-3,4,5-d3
• 51038-79-0
• 3,4,5-Trideuteropyrazole; Pyrazole-3,4,5-d3
• DB-259615

• Inchi： 1S/C3H4N2/c1-2-4-5-3-1/h1-3H,(H,4,5)/i1D,2D,3D
• InChI Key： WTKZEGDFNFYCGP-CBYSEHNBSA-N
• SMILES： N1C([2H])=C([2H])C([2H])=N1

Computed Properties

• Exact Mass: 71.056278374g/mol
• Monoisotopic Mass: 71.056278374g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 28.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 28.7Ų

Additional information on 1H-Pyrazole-3,4,5-d3

Introduction to 1H-Pyrazole-3,4,5-d3 and Its Significance in Modern Chemical Research

The compound with the CAS number 51038-79-0, identified as 1H-Pyrazole-3,4,5-d3, represents a fascinating derivative of the pyrazole scaffold, a heterocyclic compound that has garnered significant attention in pharmaceutical and chemical research. Pyrazole derivatives are known for their diverse biological activities and structural versatility, making them invaluable in the development of new drugs and materials. The deuterated version, 1H-Pyrazole-3,4,5-d3, specifically incorporates deuterium atoms at the 3rd, 4th, and 5th positions of the pyrazole ring. This modification not only enhances the compound's stability but also provides a means to study metabolic pathways and drug interactions more effectively.

In recent years, the field of deuterated compounds has seen remarkable growth due to their potential in improving drug bioavailability and reducing metabolic clearance. 1H-Pyrazole-3,4,5-d3 is no exception and has been explored in various research settings for its unique properties. The introduction of deuterium atoms disrupts hydrogen bonding patterns, which can lead to altered pharmacokinetic profiles. This feature is particularly useful in drug discovery where understanding how a compound behaves within the body is crucial.

One of the most compelling aspects of 1H-Pyrazole-3,4,5-d3 is its role in studying enzyme kinetics and metabolic pathways. Deuterium-labeled compounds are often used as tracers to track the metabolism of drugs and other molecules. By monitoring the incorporation of deuterium into biological systems, researchers can gain insights into how enzymes interact with substrates and how metabolic pathways function. This information is invaluable for designing more effective drugs with improved therapeutic outcomes.

The pyrazole scaffold itself is a cornerstone in medicinal chemistry due to its presence in numerous bioactive molecules. Its five-membered ring structure contains two nitrogen atoms, which contribute to its ability to form hydrogen bonds and interact with biological targets. The versatility of pyrazole derivatives allows them to be incorporated into a wide range of pharmacophores, making them suitable for treating various diseases. For instance, pyrazole derivatives have been investigated for their antimicrobial, anti-inflammatory, and anticancer properties.

Recent studies have highlighted the potential of 1H-Pyrazole-3,4,5-d3 in developing new therapeutic agents. Researchers have explored its derivatives as inhibitors of enzymes involved in cancer progression and as modulators of inflammatory responses. The deuterated version offers an additional layer of complexity that can be exploited to fine-tune the pharmacological properties of these compounds. By altering the hydrogen-deuterium exchange rates, scientists can influence how these molecules are metabolized and eliminated from the body.

The synthesis of 1H-Pyrazole-3,4,5-d3 presents an interesting challenge due to the need for precise incorporation of deuterium atoms at specific positions on the pyrazole ring. Advanced synthetic techniques such as deuterium exchange reactions and catalytic hydrogenation have been employed to achieve this goal. These methods require careful optimization to ensure high yields and purity of the final product. The success of these synthetic approaches underscores the growing importance of deuterated compounds in modern chemical research.

Beyond its pharmaceutical applications, 1H-Pyrazole-3,4,5-d3 has found utility in materials science and catalysis. Deuterated compounds can serve as probes to study reaction mechanisms and improve catalytic processes. For example, they have been used to investigate hydrogenation reactions and understand how catalysts interact with substrates at a molecular level. This information can lead to the development of more efficient catalysts with broader applications.

The future prospects for 1H-Pyrazole-3,4,5-d3 are promising as research continues to uncover new ways to leverage its unique properties. Advances in computational chemistry and high-throughput screening techniques will likely accelerate the discovery of novel derivatives with enhanced biological activities. Additionally, the growing interest in precision medicine suggests that deuterated compounds like 1H-Pyrazole-3,4,5-d3 will play a crucial role in tailoring treatments to individual patients based on their metabolic profiles.

In conclusion,1H-Pyrazole-3,4,5-d₃ represents a significant advancement in chemical research with far-reaching implications for pharmaceuticals and materials science. Its ability to serve as a metabolic tracer and its structural versatility make it an indispensable tool for researchers seeking to unravel complex biological processes. As our understanding of deuterated compounds continues to evolve,1H-Pyrazole-3,4,5-d₃ will undoubtedly remain at the forefront of innovation.